Cas no 4017-77-0 (2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethenyl)-, trans-)

• Product name: 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethenyl)-, trans-
• CAS No: 4017-77-0
• MF: C₁₀H₁₆O
• MW: 152.23344
• CID: 324466
• PubChem ID: 11579163

2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethenyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethenyl)-, trans-
• (1R,6S)-isopiperitenol
• (1R,6S)-p-mentha-1,8-dien-3-ol
• 4017-77-0
• trans-p-mentha-1,8-diene-3-ol
• (1R,6S)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-ol
• DTXSID00468848
• (+)-trans-isopiperitenol
• CHEBI:169979
• (1R,6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-ol
• SCHEMBL5904277

• Inchi： InChI=1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h6,9-11H,1,4-5H2,2-3H3
• InChI Key： OLAKPNFIICOONC-UHFFFAOYSA-N
• SMILES： CC1CCC(C(C)=C)C(O)C=1

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 20.23